![molecular formula C27H44O3 B1254780 (3R)-6-[(1R,4E)-4-[(2Z)-2-(5-hydroxy-2-methylidenecyclohexylidene)ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2-methylheptane-2,3-diol](/img/structure/B1254780.png)
(3R)-6-[(1R,4E)-4-[(2Z)-2-(5-hydroxy-2-methylidenecyclohexylidene)ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2-methylheptane-2,3-diol
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Overview
Description
A physiologically active metabolite of VITAMIN D. The compound is involved in the regulation of calcium metabolism, alkaline phosphatase activity, and enhancing the calcemic effect of CALCITRIOL.
Scientific Research Applications
Synthesis of Novel Conformationally Locked Carbocyclic Nucleosides
A study by Hřebabecký et al. (2006) focused on synthesizing novel carbocyclic nucleosides derived from certain bicyclic compounds, involving a sequence of reactions and derivatizations. This work contributes to the development of new nucleoside analogues, which have potential applications in medicinal chemistry and drug development (Hřebabecký et al., 2006).
Synthesis of Cyclohexane Pyrimidine C-Nucleoside Analogues
Šála et al. (2004) reported on the synthesis of racemic cyclohexane pyrimidine C-nucleoside analogues, achieved through oxirane ring opening and subsequent chemical transformations. These findings enhance the understanding of novel nucleoside analogues, useful in the study of biological systems (Šála et al., 2004).
Chiral Camphor-Based Amino Alcohols as Ligands
Research by Olubanwo et al. (2018) explored the synthesis of chiral camphor-based amino alcohols, assessing their efficacy as ligands in chemical reactions. Such studies are crucial in understanding chiral catalysis, a significant aspect in pharmaceutical and agrochemical industries (Olubanwo et al., 2018).
Properties
Molecular Formula |
C27H44O3 |
---|---|
Molecular Weight |
416.6 g/mol |
IUPAC Name |
(3R)-6-[(1R,4E)-4-[(2Z)-2-(5-hydroxy-2-methylidenecyclohexylidene)ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2-methylheptane-2,3-diol |
InChI |
InChI=1S/C27H44O3/c1-18-8-12-22(28)17-21(18)11-10-20-7-6-16-27(5)23(13-14-24(20)27)19(2)9-15-25(29)26(3,4)30/h10-11,19,22-25,28-30H,1,6-9,12-17H2,2-5H3/b20-10+,21-11-/t19?,22?,23-,24?,25-,27?/m1/s1 |
InChI Key |
FCKJYANJHNLEEP-LZBDHLIPSA-N |
Isomeric SMILES |
CC(CC[C@H](C(C)(C)O)O)[C@H]1CCC\2C1(CCC/C2=C\C=C/3\CC(CCC3=C)O)C |
Canonical SMILES |
CC(CCC(C(C)(C)O)O)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O)C |
synonyms |
(24R)-24,25-Dihydroxyvitamin D3 24,25 Dihydroxycholecalciferol 24,25 Dihydroxyvitamin D 3 24,25 Dihydroxyvitamin D3 24,25-Dihydroxycholecalciferol 24,25-Dihydroxyvitamin D 3 24,25-Dihydroxyvitamin D 3, (3beta,5Z,7E,24R)-Isomer 24,25-Dihydroxyvitamin D3 24R,25 Dihydroxycholecalciferol 24R,25-Dihydroxycholecalciferol Dihydroxyvitamin D3, 24,25 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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